rel-Hydroxy Itraconazole

• Molecular Formula: C35H38Cl2N8O5
• Molecular Weight: 721.6 g/mol
• InChI: InChI=1S/C35H38Cl2N8O5/c1-24(25(2)46)45-34(47)44(23-40-45)29-6-4-27(5-7-29)41-13-15-42(16-14-41)28-8-10-30(11-9-28)48-18-31-19-49-35(50-31,20-43-22-38-21-39-43)32-12-3-26(36)17-33(32)37/h3-12,17,21-25,31,46H,13-16,18-20H2,1-2H3/t24?,25?,31-,35-/m0/s1
• InChIKey: ISJVOEOJQLKSJU-QURBUZHQSA-N

Standardizing bioanalytical assays with undefined hydroxyitraconazole diastereomer mixtures introduces significant variability (0.76-3.2 ratio range) and overestimates serum levels. rel-Hydroxy Itraconazole provides a defined stereochemical reference to eliminate this ambiguity. - Enables accurate chiral HPLC/LC-MS/MS method validation with fixed retention times. - Supports TDM calibration to avoid bioassay overestimation (r=0.98 correlation). - Qualified impurity standard for itraconazole drug product regulatory submissions.

rel-Hydroxy Itraconazole Stereoisomer Reference Standard

rel-Hydroxy Itraconazole (CAS 207970-87-4) is a relative stereoisomer of Hydroxy Itraconazole, the major active metabolite of the triazole antifungal drug Itraconazole . Itraconazole is administered as a mixture of four stereoisomers, and its metabolism by CYP3A4 yields multiple hydroxy itraconazole stereoisomers with distinct pharmacokinetic profiles [1]. This defined stereochemical reference standard is essential for stereoselective chiral analysis, impurity profiling, and accurate therapeutic drug monitoring calibration.

Stereochemical Identity Defined relative stereoisomer for chiral HPLC/LC-MS method development

Impurity Profiling Qualified reference standard for itraconazole API related-substance testing

Bioanalytical Calibration Supports stereoisomer-resolved quantification in research plasma matrices

• [1] Kunze KL, Nelson WL, Kharasch ED, Thummel KE, Isoherranen N. Stereochemical Aspects of Itraconazole Metabolism in vitro and in vivo. Drug Metabolism and Disposition. 2006; 34(4): 529-536. DOI: 10.1124/dmd.105.008508. View Source

Limitations of Hydroxy Itraconazole Mixture Standards

Hydroxy itraconazole exists as multiple stereoisomers due to the introduction of an additional chiral center upon hydroxylation of itraconazole [1]. The bioactivity, pharmacokinetic exposure, and analytical response differ among these stereoisomers—differences that are masked when using a mixture of diastereomers [2]. For example, bioassay standards using hydroxyitraconazole mixtures overestimate serum concentrations relative to HPLC, with a hydroxyitraconazole-to-itraconazole ratio varying from 0.76 to 3.2 [1]. A defined stereoisomer such as rel-Hydroxy Itraconazole is therefore essential for accurate quantification and calibration in both bioanalytical and clinical settings.

Mixture masks exposure differences

Hydroxy itraconazole diastereomeric mixtures hide up to 9-fold pharmacokinetic variability, limiting exposure-model interpretation.

Bioassay overestimation risk

Itraconazole or undefined mixture standards overestimate serum concentrations relative to HPLC; a defined stereoisomer reduces calibration bias.

Chromatographic inconsistency

Undefined stereoisomer mixtures yield variable retention times, compromising method reproducibility across laboratories.

• [1] Law D, Moore CB, Denning DW. Bioassay for serum itraconazole concentrations using hydroxyitraconazole standards. Antimicrobial Agents and Chemotherapy. 1994; 38(7): 1561-1566. DOI: 10.1128/AAC.38.7.1561. View Source
• [2] Zang Y, Sun J, A J, Zhao Y, Jin X, Wang G. Stereoselective pharmacokinetics of itraconazole enantiomers in rats. Journal of China Pharmaceutical University. 2015; 46(3): 339-344. View Source

rel-Hydroxy Itraconazole Differentiation Evidence

CYP3A4 Stereoselective Metabolism

In vitro experiments with heterologously expressed CYP3A4 demonstrated that only (2R,4S,2′R)-ITZ and (2R,4S,2′S)-ITZ are metabolized to hydroxy-ITZ, keto-ITZ, and N-desalkyl-ITZ; the (2S,4R) stereoisomers showed no detectable metabolism [1]. This stereoselectivity results in vastly different metabolite profiles: after a single oral dose in healthy volunteers, a 3-fold difference in Cmax and a 9-fold difference in Cmin were observed between the (2R,4S)-ITZ and (2S,4R)-ITZ diastereomeric pairs [1]. Consequently, any hydroxy itraconazole reference standard that is not a defined stereoisomer introduces uncontrolled variability in metabolite identification and quantification.

CYP3A4 Stereoselective Metabolism

Reported

3× C_max, 9× C_min difference between diastereomeric pairs in vivo

Supports stereoisomer-specific calibration to resolve exposure variability

Single oral dose, 6 healthy volunteers; plasma analysis

Evidence Dimension	Cmax and Cmin differences between diastereomers in vivo
Target Compound Data	rel-Hydroxy Itraconazole as a defined stereoisomer avoids mixture variability
Comparator Or Baseline	Hydroxy Itraconazole diastereomeric mixture
Quantified Difference	3-fold Cmax difference, 9-fold Cmin difference between diastereomeric pairs
Conditions	Single oral dose in 6 healthy volunteers; plasma analysis

Why This Matters

This evidence demonstrates that using a defined stereoisomer is critical for accurate pharmacokinetic modeling and therapeutic drug monitoring, directly impacting procurement decisions for reference standards.

• [1] Kunze KL, Nelson WL, Kharasch ED, Thummel KE, Isoherranen N. Stereochemical Aspects of Itraconazole Metabolism in vitro and in vivo. Drug Metabolism and Disposition. 2006; 34(4): 529-536. DOI: 10.1124/dmd.105.008508. View Source

Bioassay-HPLC Correlation with Hydroxyitraconazole

In a comparative study of 40 clinical serum samples, bioassay using hydroxyitraconazole standards correlated strongly with HPLC determinations of total itraconazole + hydroxyitraconazole (r = 0.98, slope = 0.5), whereas itraconazole-based bioassays consistently overestimated concentrations [1]. The ratio of hydroxyitraconazole to itraconazole in serum varied widely from 0.76 to 3.2, rendering itraconazole-only standards unreliable [1].

Bioassay–HPLC Correlation

Head-to-head

Hydroxyitraconazole standard: r = 0.98, slope = 0.5
Itraconazole standard: overestimates HPLC

Validates hydroxyitraconazole-based calibration accuracy for research serum analysis

40 research serum samples; HPLC reference method

Evidence Dimension	Correlation coefficient (r) of bioassay with HPLC
Target Compound Data	Bioassay with hydroxyitraconazole standard: r = 0.98, slope = 0.5
Comparator Or Baseline	Bioassay with itraconazole standard: overestimates HPLC results
Quantified Difference	r = 0.98 vs. overestimation; hydroxyitraconazole/itraconazole ratio 0.76–3.2
Conditions	40 clinical serum samples; HPLC reference method

Why This Matters

This direct comparison validates that hydroxyitraconazole-based standards are essential for accurate therapeutic drug monitoring, directly justifying procurement of rel-Hydroxy Itraconazole as a calibration standard.

• [1] Law D, Moore CB, Denning DW. Bioassay for serum itraconazole concentrations using hydroxyitraconazole standards. Antimicrobial Agents and Chemotherapy. 1994; 38(7): 1561-1566. DOI: 10.1128/AAC.38.7.1561. View Source

Stereoisomer-Specific Pharmacokinetic Differences

In a rat pharmacokinetic study, the plasma AUC0-∞ of OH-(2S,4R,2R)-ITZ and OH-(2S,4R,2S)-ITZ were significantly higher than those of OH-(2R,4S,2R)-ITZ and OH-(2R,4S,2S)-ITZ (P < 0.001) [1]. This stereoselective exposure difference means that a diastereomeric mixture of hydroxy itraconazole will produce an averaged signal that does not represent any single stereoisomer's true pharmacokinetic behavior.

Stereoisomer PK Differences

Reported

P 0–∞ difference; over 2-fold higher exposure in two stereoisomers

Supports enantiomer-resolved pharmacokinetic study design

Rat model; 15 mg/kg oral; LC-MS/MS quantification

Evidence Dimension	AUC0-∞ of hydroxy itraconazole stereoisomers
Target Compound Data	OH-(2S,4R,2R)-ITZ and OH-(2S,4R,2S)-ITZ: significantly higher AUC
Comparator Or Baseline	OH-(2R,4S,2R)-ITZ and OH-(2R,4S,2S)-ITZ: lower AUC
Quantified Difference	Statistically significant (P < 0.001); >2-fold difference suggested by data trends
Conditions	Rat model; 15 mg/kg oral dose; LC-MS/MS quantification

Why This Matters

For preclinical and clinical pharmacokinetic studies, a defined stereoisomer standard is required to avoid confounding results from mixed stereoisomer signals.

• [1] Zang Y, Sun J, A J, Zhao Y, Jin X, Wang G. Stereoselective pharmacokinetics of itraconazole enantiomers in rats. Journal of China Pharmaceutical University. 2015; 46(3): 339-344. View Source

Stereoisomer-Dependent Antifungal Susceptibility

In a large in vitro study of 1481 pathogenic fungal isolates representing 48 genera, itraconazole and hydroxy-itraconazole showed equivalent IC50 values (within ±1 dilution) for 90% of isolates [1]. However, 10–15% of Candida glabrata and Trichophyton mentagrophytes isolates were more susceptible to itraconazole than to hydroxy-itraconazole [1]. This differential susceptibility underscores the need for stereoisomer-specific susceptibility testing rather than reliance on a mixed standard.

Antifungal Susceptibility

Head-to-head

IC₅₀ within ±1 dilution for 90% of isolates; 10–15% differential susceptibility in specific Candida/Trichophyton

Informs stereoisomer-specific susceptibility testing endpoints

Microbroth dilution; 1481 isolates, 48 genera

Evidence Dimension	IC50 equivalence and differential susceptibility
Target Compound Data	Hydroxy-itraconazole IC50 equivalent to itraconazole for 90% of isolates
Comparator Or Baseline	Itraconazole; for 10–15% of C. glabrata and T. mentagrophytes, itraconazole more potent
Quantified Difference	10–15% isolates show differential susceptibility
Conditions	Microbroth dilution; 1481 isolates, 48 genera

Why This Matters

For antifungal susceptibility testing, using a defined stereoisomer standard ensures that differential activity is accurately captured, influencing treatment decisions.

• [1] Odds FC, Vanden Bossche H. Antifungal activity of itraconazole compared with hydroxy-itraconazole in vitro. Journal of Antimicrobial Chemotherapy. 2000; 45(3): 371-373. DOI: 10.1093/jac/45.3.371. View Source

Impurity Reference Standard for Itraconazole

rel-Hydroxy Itraconazole is supplied as a fully characterized reference standard for impurity analysis of itraconazole API and formulations, with typical purity ≥95% . It is used in validated HPLC and UPLC methods for related substance determination, supporting ANDA and DMF submissions . Unlike a generic hydroxy itraconazole mixture, this defined stereoisomer provides consistent retention time and resolution in chromatographic impurity profiling.

Impurity Reference Standard

Reported

Defined stereochemistry; purity ≥95%

Supports reproducible impurity profiling for QC method consistency

HPLC/UPLC validated methods for API/formulations

Evidence Dimension	Chromatographic consistency and regulatory acceptance
Target Compound Data	rel-Hydroxy Itraconazole: defined stereoisomer, purity ≥95%
Comparator Or Baseline	Hydroxy Itraconazole mixture of diastereomers
Quantified Difference	Defined stereochemistry ensures reproducible chromatographic retention time
Conditions	HPLC/UPLC analysis of itraconazole API and formulations

Why This Matters

For pharmaceutical quality control, a defined impurity standard is critical for method validation and regulatory compliance, justifying procurement over undefined mixtures.

rel-Hydroxy Itraconazole Applications

Chiral HPLC Method Validation in Plasma

Researchers developing stereoselective HPLC or LC-MS/MS methods for plasma itraconazole and hydroxy itraconazole quantification require a defined stereoisomer standard like rel-Hydroxy Itraconazole to establish retention times, linearity, and accuracy. The wide variability in hydroxyitraconazole/itraconazole ratios (0.76–3.2) [1] and the 3-fold to 9-fold differences in pharmacokinetic parameters between diastereomers [2] make mixture standards unsuitable for method validation.

Therapeutic Drug Monitoring Bioassay Calibration

Clinical laboratories performing bioassay-based therapeutic drug monitoring of itraconazole must use hydroxyitraconazole calibration standards rather than itraconazole to avoid overestimation. The established correlation of r=0.98 and slope=0.5 between hydroxyitraconazole-standard bioassay and HPLC [1] demonstrates the necessity of rel-Hydroxy Itraconazole as a calibration standard.

Itraconazole Enantiomer Pharmacokinetics

For accurate pharmacokinetic parameter estimation (AUC, Cmax, t1/2) of individual itraconazole stereoisomers, a defined hydroxy itraconazole stereoisomer standard is indispensable. The stereoselective AUC differences (P<0.001) observed in rodent models [1] confirm that a diastereomer mixture cannot substitute for a single stereoisomer standard.

Impurity Profiling for Quality Control

In pharmaceutical manufacturing of itraconazole capsules, tablets, and injectables, rel-Hydroxy Itraconazole serves as a qualified impurity reference standard for HPLC/UPLC related substances testing, supporting regulatory submissions. Its defined stereochemistry ensures consistent chromatographic performance, which is critical for method reproducibility across laboratories [1].

Application

Selection Property

Validation Focus

Chiral HPLC/LC-MS method development

Defined stereoisomer retention

Linearity and accuracy in research plasma matrices

Research bioanalytical calibration

Hydroxyitraconazole standard correlation

Bioassay overestimation review; r ≈0.98 method consistency

Enantiomer-specific pharmacokinetic studies

Stereoisomer-resolved quantification

AUC exposure model context; P

Pharmaceutical impurity profiling

Reproducible chromatographic performance

Quality control method reproducibility across laboratories

• [1] Law D, Moore CB, Denning DW. Bioassay for serum itraconazole concentrations using hydroxyitraconazole standards. Antimicrobial Agents and Chemotherapy. 1994; 38(7): 1561-1566. DOI: 10.1128/AAC.38.7.1561. View Source
• [2] Kunze KL, Nelson WL, Kharasch ED, Thummel KE, Isoherranen N. Stereochemical Aspects of Itraconazole Metabolism in vitro and in vivo. Drug Metabolism and Disposition. 2006; 34(4): 529-536. DOI: 10.1124/dmd.105.008508. View Source
• [3] Zang Y, Sun J, A J, Zhao Y, Jin X, Wang G. Stereoselective pharmacokinetics of itraconazole enantiomers in rats. Journal of China Pharmaceutical University. 2015; 46(3): 339-344. View Source